Cas no 2679831-49-1 ((2S)-1-(benzyloxy)-4-bromobutan-2-amine)

• Product Name: (2S)-1-(benzyloxy)-4-bromobutan-2-amine
• CAS No: 2679831-49-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5644358
• PubChem ID: 165935816
• Update Time: 2025-10-05

(2S)-1-(benzyloxy)-4-bromobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2679831-49-1
• (2S)-1-(benzyloxy)-4-bromobutan-2-amine
• EN300-27780114

• Inchi： 1S/C11H16BrNO/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11H,6-9,13H2/t11-/m0/s1
• InChI Key： ZPTUPTLPISGVHT-NSHDSACASA-N
• SMILES： BrCC[C@@H](COCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(benzyloxy)-4-bromobutan-2-amine

Comprehensive Overview of (2S)-1-(benzyloxy)-4-bromobutan-2-amine (CAS No. 2679831-49-1)

(2S)-1-(benzyloxy)-4-bromobutan-2-amine (CAS No. 2679831-49-1) is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzyloxy group and a bromine substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantiomerically pure drugs. The growing demand for chiral amines in drug discovery underscores the importance of compounds like (2S)-1-(benzyloxy)-4-bromobutan-2-amine.

The compound's CAS No. 2679831-49-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends highlight a surge in inquiries about chiral building blocks and amine derivatives, driven by advancements in asymmetric synthesis and green chemistry. Users often seek information on its synthetic routes, spectroscopic data, and applications in medicinal chemistry. This aligns with broader industry shifts toward sustainable and efficient synthetic methodologies, such as catalytic enantioselective reactions.

From a structural perspective, the benzyloxy moiety in (2S)-1-(benzyloxy)-4-bromobutan-2-amine provides steric and electronic modulation, enabling selective functionalization. The bromine atom serves as a versatile handle for further derivatization via cross-coupling reactions, a topic widely discussed in organic chemistry forums. Questions like "How to purify (2S)-1-(benzyloxy)-4-bromobutan-2-amine?" or "What are the alternatives to bromine in chiral amine synthesis?" are common, indicating practical concerns among researchers.

In the context of drug development, this compound's role as a pharmaceutical intermediate is noteworthy. Its chiral center at the 2-position is pivotal for creating optically active molecules, a key focus in the design of central nervous system (CNS) drugs and enzyme inhibitors. Recent publications have explored its utility in constructing peptide mimetics and small-molecule probes, addressing hot topics like targeted therapy and precision medicine.

Analytical characterization of CAS No. 2679831-49-1 typically involves techniques such as NMR spectroscopy, HPLC chiral separation, and mass spectrometry. These methods are essential for verifying enantiopurity, a critical parameter in regulatory submissions. Searches for "chiral HPLC methods for amine analysis" or "NMR shifts of bromobutylamines" reflect the technical challenges users face. Additionally, discussions on scalable synthesis and cost-effective production are gaining traction, mirroring the industry's emphasis on process optimization.

Environmental and safety considerations are also integral to the discourse around (2S)-1-(benzyloxy)-4-bromobutan-2-amine. While not classified as hazardous, proper handling protocols for brominated compounds are often queried. The compound's stability under various conditions (e.g., temperature, pH) is another frequent topic, especially for researchers working on long-term storage or formulation studies.

In summary, (2S)-1-(benzyloxy)-4-bromobutan-2-amine (CAS No. 2679831-49-1) exemplifies the intersection of chiral chemistry and applied pharmaceutical research. Its multifaceted applications, coupled with ongoing innovations in synthetic methodology, ensure its continued relevance in scientific literature and industrial workflows. As the demand for enantioselective catalysts and custom intermediates grows, this compound will likely remain a focal point for chemists and drug developers alike.